NBQX disodium salt
NBQX disodium salt
Water soluble, potent, selective and competitive AMPA / kainate receptor antagonist. Neuroprotective and anticonvulsant in vivo. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use concentration.
Ionotropic glutamate receptors can be divided into three groups, depending on whether they are activated by α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA), kainate, or N-methyl-D-aspartate (NMDA). NBQX is a water-soluble receptor antagonist which targets both AMPA- and kainate-sensitive glutamate receptors (IC50 = 0.15 and 4.8 µM, respectively). It does not block the NMDA-sensitive glutamate receptor (IC50 = ≥ 90 µM). NBQX can be used in isolated neurons, tissues, or in vivo.
Ionotropic glutamate receptors can be divided into three groups, depending on whether they are activated by α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA), kainate, or N-methyl-D-aspartate (NMDA). NBQX is a water-soluble receptor antagonist which targets both AMPA- and kainate-sensitive glutamate receptors (IC50 = 0.15 and 4.8 µM, respectively). It does not block the NMDA-sensitive glutamate receptor (IC50 = ≥ 90 µM). NBQX can be used in isolated neurons, tissues, or in vivo.
Brand Name:
Vulcanchem
CAS No.:
479347-86-9
VCID:
VC20763098
InChI:
InChI=1S/C12H8N4O6S.2Na/c13-23(21,22)8-3-1-2-5-9(8)7(16(19)20)4-6-10(5)15-12(18)11(17)14-6;;/h1-4H,(H,14,17)(H,15,18)(H2,13,21,22);;/q;2*+1/p-2
SMILES:
C1=CC2=C3C(=CC(=C2C(=C1)S(=O)(=O)N)[N+](=O)[O-])N=C(C(=N3)[O-])[O-].[Na+].[Na+]
Molecular Formula:
C12H6N4Na2O6S
Molecular Weight:
380.25 g/mol
NBQX disodium salt
CAS No.: 479347-86-9
Cat. No.: VC20763098
Molecular Formula: C12H6N4Na2O6S
Molecular Weight: 380.25 g/mol
* For research use only. Not for human or veterinary use.
| Description | Water soluble, potent, selective and competitive AMPA / kainate receptor antagonist. Neuroprotective and anticonvulsant in vivo. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use concentration. Ionotropic glutamate receptors can be divided into three groups, depending on whether they are activated by α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA), kainate, or N-methyl-D-aspartate (NMDA). NBQX is a water-soluble receptor antagonist which targets both AMPA- and kainate-sensitive glutamate receptors (IC50 = 0.15 and 4.8 µM, respectively). It does not block the NMDA-sensitive glutamate receptor (IC50 = ≥ 90 µM). NBQX can be used in isolated neurons, tissues, or in vivo. |
|---|---|
| CAS No. | 479347-86-9 |
| Molecular Formula | C12H6N4Na2O6S |
| Molecular Weight | 380.25 g/mol |
| IUPAC Name | disodium;6-nitro-7-sulfamoylbenzo[f]quinoxaline-2,3-diolate |
| Standard InChI | InChI=1S/C12H8N4O6S.2Na/c13-23(21,22)8-3-1-2-5-9(8)7(16(19)20)4-6-10(5)15-12(18)11(17)14-6;;/h1-4H,(H,14,17)(H,15,18)(H2,13,21,22);;/q;2*+1/p-2 |
| Standard InChI Key | SVJKYIUJRJEABK-UHFFFAOYSA-L |
| SMILES | C1=CC2=C3C(=CC(=C2C(=C1)S(=O)(=O)N)[N+](=O)[O-])N=C(C(=N3)[O-])[O-].[Na+].[Na+] |
| Canonical SMILES | C1=CC2=C3C(=CC(=C2C(=C1)S(=O)(=O)N)[N+](=O)[O-])N=C(C(=N3)[O-])[O-].[Na+].[Na+] |
| Appearance | Assay:≥98%A crystalline solid |
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